4-bromo-6-fluoro-2,3-dihydro-1H-1,3-benzodiazol-2-one
Overview
Description
4-bromo-6-fluoro-2,3-dihydro-1H-1,3-benzodiazol-2-one, commonly referred to as BFD-1, is a derivative of benzodiazepine that has a wide range of applications in scientific research. BFD-1 is a highly versatile compound that can be used for a variety of purposes, including synthesis and biological research. BFD-1 is a powerful tool for studying the structure and function of biological molecules and is used for a variety of laboratory experiments.
Scientific Research Applications
BFD-1 has a wide range of applications in scientific research. BFD-1 is used in the study of the structure and function of biological molecules, as well as in the study of enzyme activity and protein-protein interactions. BFD-1 is also used in the study of drug metabolism and pharmacokinetics, as well as in the study of the effects of drugs on the human body. BFD-1 is also used in the study of the structure and function of proteins, as well as in the study of the structure and function of enzymes.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various proteins and enzymes in the body .
Mode of Action
It’s worth noting that similar compounds have been known to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
It’s important to note that these properties significantly impact the bioavailability of a compound .
Result of Action
Similar compounds have been known to induce various molecular and cellular changes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect how 4-bromo-6-fluoro-2,3-dihydro-1H-1,3-benzodiazol-2-one interacts with its targets .
Advantages and Limitations for Lab Experiments
One of the main advantages of using BFD-1 in laboratory experiments is its versatility. BFD-1 can be used to study a wide range of biochemical and physiological processes, and can be used in a variety of laboratory experiments. BFD-1 is also relatively stable and can be stored for long periods of time. However, BFD-1 is not without its limitations. BFD-1 is not very soluble in water and can be difficult to dissolve in certain solvents. Additionally, BFD-1 is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for the use of BFD-1 in scientific research. BFD-1 could be used to study the structure and function of enzymes and proteins, as well as to study the effects of drugs on the human body. BFD-1 could also be used to study the effects of drugs on the brain and nervous system, as well as to study the effects of drugs on the immune system. BFD-1 could also be used to study the effects of drugs on the cardiovascular system, as well as to study the effects of drugs on the gastrointestinal system. Additionally, BFD-1 could be used to study the effects of drugs on the endocrine system, as well as to study the effects of drugs on the reproductive system.
Synthesis Methods
BFD-1 can be synthesized using a variety of methods, including the Suzuki-Miyaura coupling reaction, the Ullmann reaction, and the Stille reaction. The Suzuki-Miyaura coupling reaction is the most commonly used method for the synthesis of BFD-1, and involves the use of a palladium catalyst to form the desired product. The Ullmann reaction is a less commonly used method for the synthesis of BFD-1, and involves the use of a copper catalyst. The Stille reaction is used for the synthesis of BFD-1, and involves the use of a tin-based catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-6-fluoro-2,3-dihydro-1H-1,3-benzodiazol-2-one involves the conversion of 2-aminobenzoic acid to the final product through a series of reactions.", "Starting Materials": [ "2-aminobenzoic acid", "bromine", "fluorine", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Nitration of 2-aminobenzoic acid with nitric acid and sulfuric acid to form 2-nitrobenzoic acid", "Step 2: Reduction of 2-nitrobenzoic acid with tin and hydrochloric acid to form 2-aminobenzoic acid", "Step 3: Bromination of 2-aminobenzoic acid with bromine in acetic acid to form 4-bromo-2-aminobenzoic acid", "Step 4: Diazotization of 4-bromo-2-aminobenzoic acid with sodium nitrite and hydrochloric acid to form 4-bromo-2-benzenediazonium chloride", "Step 5: Reaction of 4-bromo-2-benzenediazonium chloride with sodium acetate and acetic anhydride to form 4-bromo-2-acetylamino benzoic acid", "Step 6: Fluorination of 4-bromo-2-acetylamino benzoic acid with fluorine gas in the presence of sodium hydroxide to form 4-bromo-6-fluoro-2-acetylamino benzoic acid", "Step 7: Cyclization of 4-bromo-6-fluoro-2-acetylamino benzoic acid with ethanol and sodium hydroxide to form 4-bromo-6-fluoro-2,3-dihydro-1H-1,3-benzodiazol-2-one" ] } | |
CAS RN |
1239720-16-1 |
Molecular Formula |
C7H4BrFN2O |
Molecular Weight |
231 |
Purity |
95 |
Origin of Product |
United States |
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